- Antituberculotics. XXXII. Functional derivatives of 5-methyl-2-pyrazinecarboxylic acid, Cesko-Slovenska Farmacie, 1985, 34(2), 74-8
Cas no 98006-90-7 (2-bromo-5-methylpyrazine)
2-bromo-5-methylpyrazine structure
Product Name:2-bromo-5-methylpyrazine
CAS No:98006-90-7
MF:C5H5BrN2
MW:173.010599851608
MDL:MFCD08705754
CID:803277
PubChem ID:22419346
Update Time:2024-12-09
2-bromo-5-methylpyrazine Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine,2-bromo-5-methyl-
- 2-bromo-5-methylpyrazine
- 5-bromo-2-methyl pyrazine
- 2-Bromo-5-methylpyrazine (ACI)
- 5-Bromo-2-methylpyrazine
- 5-Methyl-2-bromopyrazine
- 98006-90-7
- SCHEMBL426574
- Z1198181968
- CS-0051991
- AC-26943
- MFCD08705754
- PB27954
- EN300-101691
- YDA00690
- Q-103284
- DB-031078
- BBL100358
- BCP23158
- Pyrazine, 2-bromo-5-methyl-
- SY013918
- AKOS005259416
- DTXSID50625621
- STL554152
- OBZRGWKVWAXNKZ-UHFFFAOYSA-N
- 2-Bromo-5-methyl-pyrazine
- TS-02361
-
- MDL: MFCD08705754
- Inchi: 1S/C5H5BrN2/c1-4-2-8-5(6)3-7-4/h2-3H,1H3
- InChI Key: OBZRGWKVWAXNKZ-UHFFFAOYSA-N
- SMILES: BrC1C=NC(C)=CN=1
Computed Properties
- Exact Mass: 171.96400
- Monoisotopic Mass: 171.96361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Density: 1.596
- Boiling Point: 198 ºC
- Flash Point: 74 ºC
- PSA: 25.78000
- LogP: 1.54750
2-bromo-5-methylpyrazine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-bromo-5-methylpyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B12429-5g |
2-bromo-5-methylpyrazine |
98006-90-7 | 95% | 5g |
10048.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B12429-1g |
2-bromo-5-methylpyrazine |
98006-90-7 | 95% | 1g |
3118.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | LF907-5g |
2-bromo-5-methylpyrazine |
98006-90-7 | 97% | 5g |
4839CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | LF907-1g |
2-bromo-5-methylpyrazine |
98006-90-7 | 97% | 1g |
1269CNY | 2021-05-08 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB07077-10g |
2-bromo-5-methylpyrazine |
98006-90-7 | 95% | 10g |
$1395 | 2023-09-07 | |
| Frontier Specialty Chemicals | B12429-1 g |
2-Bromo-5-methylpyrazine |
98006-90-7 | 1g |
$ 237.00 | 2022-11-04 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD71991-100mg |
2-Bromo-5-methylpyrazine |
98006-90-7 | 98% | 100mg |
¥145.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD71991-250mg |
2-Bromo-5-methylpyrazine |
98006-90-7 | 98% | 250mg |
¥187.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD71991-1g |
2-Bromo-5-methylpyrazine |
98006-90-7 | 98% | 1g |
¥604.0 | 2024-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SZ438-50mg |
2-bromo-5-methylpyrazine |
98006-90-7 | 98+% | 50mg |
161.0CNY | 2021-08-04 |
2-bromo-5-methylpyrazine Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Bromine , Hydrogen bromide Solvents: Water ; 25 - 30 °C; 30 °C → -50 °C; 1 h, -50 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; 90 min, -50 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9, -20 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; 90 min, -50 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9, -20 °C
Reference
- Synthesis and Characterization of 2-(2-Pyridinyl)pyrazine and 2,2'-Bipyrazine Derivatives, Journal of Heterocyclic Chemistry, 2019, 56(3), 972-979
Production Method 3
Reaction Conditions
1.1 Reagents: Bromine , Hydrogen bromide Solvents: Water ; 25 - 30 °C; 25 °C → -55 °C; 1 h, -55 °C; 90 min, -50 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; -50 °C; 2 h, -50 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9, < -20 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; -50 °C; 2 h, -50 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9, < -20 °C
Reference
- An efficient and facile synthesis of 2-bromo-5-methylpyrazine, Organic Chemistry: An Indian Journal, 2009, 5(3), 274-277
2-bromo-5-methylpyrazine Raw materials
2-bromo-5-methylpyrazine Preparation Products
2-bromo-5-methylpyrazine Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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